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Compound of Interest

Compound Name: (4-Aminobenzoyl)-L-glutamic acid

Cat. No.: B030231 Get Quote

Technical Guide: (4-Aminobenzoyl)-L-glutamic
Acid
An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular weight and

physicochemical properties of (4-Aminobenzoyl)-L-glutamic acid. It includes a detailed

experimental protocol for the determination of its molecular weight using mass spectrometry

and features a visualization of its synthetic pathway. This document is intended for

professionals in research and development, offering precise data and methodologies crucial for

laboratory and clinical applications.

Core Physicochemical Data
(4-Aminobenzoyl)-L-glutamic acid, a derivative of glutamic acid, is a key intermediate in the

synthesis of folic acid and related compounds.[1][2][3] Its precise molecular characteristics are

fundamental for its application in pharmaceutical synthesis and as a reference standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b030231?utm_src=pdf-interest
https://www.benchchem.com/product/b030231?utm_src=pdf-body
https://www.benchchem.com/product/b030231?utm_src=pdf-body
https://www.nbinno.com/?news/BNT-efficient-synthesis-of-n-4-aminobenzoyl-l-glutamic-acid-by-manufacturer
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/chemical-properties-applications-aminobenzoyl-glutamic-acid-dh
https://www.nbinno.com/article/pharmaceutical-intermediates/the-indispensable-role-of-n-4-aminobenzoyl-l-glutamic-acid-in-pharmaceutical-manufacturing-fm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 266.25 g/mol [1][4][5][6][7][8][9]

Molecular Formula C₁₂H₁₄N₂O₅ [1][4][10]

CAS Number 4271-30-1 [1][4]

IUPAC Name

(2S)-2-[(4-

aminobenzoyl)amino]pentaned

ioic acid

[5]

Synonyms
N-(p-Aminobenzoyl)glutamic

Acid, PABGA
[1][5]

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
The accurate determination of the molecular weight of (4-Aminobenzoyl)-L-glutamic acid is

critical for its identification and quality control. Electrospray Ionization Mass Spectrometry (ESI-

MS) coupled with Liquid Chromatography (LC-MS) is a powerful and commonly used technique

for this purpose.[4][5][7]

Objective: To verify the molecular weight of a sample of (4-Aminobenzoyl)-L-glutamic acid.

Materials and Instrumentation:

Sample of (4-Aminobenzoyl)-L-glutamic acid

HPLC-grade water with 0.1% formic acid (Mobile Phase A)

HPLC-grade acetonitrile with 0.1% formic acid (Mobile Phase B)

Agilent 1290 Infinity II LC system (or equivalent)

Agilent InfinityLab LC/MSD XT (or equivalent) with an ESI source

Analytical column (e.g., ZORBAX RRHT StableBond C18, 2.1 x 50 mm)
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Standard laboratory glassware and pipettes

Methodology:

Sample Preparation:

Prepare a stock solution of (4-Aminobenzoyl)-L-glutamic acid at a concentration of 1

mg/mL in a suitable solvent, such as a water/acetonitrile mixture.

Dilute the stock solution to a final concentration of 10 µg/mL using Mobile Phase A.

Liquid Chromatography (LC) Parameters:

Column Temperature: 30 °C

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Gradient:

0-1 min: 5% B

1-5 min: 5% to 95% B

5-6 min: 95% B

6-7 min: 95% to 5% B

7-10 min: 5% B (re-equilibration)

Mass Spectrometry (MS) Parameters:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Capillary Voltage: 4000 V

Drying Gas Temperature: 350 °C
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Drying Gas Flow: 10 L/min

Nebulizer Pressure: 35 psi

Scan Range: m/z 100-500

Data Acquisition and Analysis:

Acquire the mass spectra over the LC run time.

The expected ion to be observed for (4-Aminobenzoyl)-L-glutamic acid (MW = 266.25)

in positive ion mode is the protonated molecule [M+H]⁺ at an m/z of approximately 267.26.

Process the acquired data using appropriate software. The resulting spectrum should

show a prominent peak at the expected m/z value, confirming the molecular weight of the

compound.

Synthesis Pathway of (4-Aminobenzoyl)-L-glutamic
Acid
The synthesis of (4-Aminobenzoyl)-L-glutamic acid is a multi-step process that is crucial for

the production of folic acid. A common synthetic route involves the reaction of p-nitrobenzoyl

chloride with L-glutamic acid, followed by the reduction of the nitro group to an amine.[1][6]
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Starting Materials

Synthesis Steps

Intermediates & Final Product

p-Nitrobenzoyl chloride

Condensation Reaction

L-Glutamic acid
N-(4-nitrobenzoyl)-L-glutamic acid

Step 1

Nitro Group Reduction
(e.g., with Pd/C, H₂)

(4-Aminobenzoyl)-L-glutamic acid

Step 2

Click to download full resolution via product page

Synthetic pathway of (4-Aminobenzoyl)-L-glutamic acid.

The diagram above illustrates the logical flow of the synthesis of (4-Aminobenzoyl)-L-
glutamic acid. The process begins with the condensation of p-nitrobenzoyl chloride and L-

glutamic acid to form an intermediate, N-(4-nitrobenzoyl)-L-glutamic acid. This intermediate

then undergoes a reduction of the nitro group to yield the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. nbinno.com [nbinno.com]

3. nbinno.com [nbinno.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b030231?utm_src=pdf-body-img
https://www.benchchem.com/product/b030231?utm_src=pdf-body
https://www.benchchem.com/product/b030231?utm_src=pdf-body
https://www.benchchem.com/product/b030231?utm_src=pdf-body
https://www.benchchem.com/product/b030231?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/BNT-efficient-synthesis-of-n-4-aminobenzoyl-l-glutamic-acid-by-manufacturer
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/chemical-properties-applications-aminobenzoyl-glutamic-acid-dh
https://www.nbinno.com/article/pharmaceutical-intermediates/the-indispensable-role-of-n-4-aminobenzoyl-l-glutamic-acid-in-pharmaceutical-manufacturing-fm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Peptide Molecular Weight Determination - Creative Peptides-Peptide Drug Discovery
[pepdd.com]

5. lcms.cz [lcms.cz]

6. N-(p-Aminobenzoyl)glutamic acid synthesis - chemicalbook [chemicalbook.com]

7. lcms.labrulez.com [lcms.labrulez.com]

8. researchgate.net [researchgate.net]

9. N-(4-Aminobenzoyl)-L-glutamic acid | C12H14N2O5 | CID 196473 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. lcms.cz [lcms.cz]

To cite this document: BenchChem. [molecular weight of (4-Aminobenzoyl)-L-glutamic acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030231#molecular-weight-of-4-aminobenzoyl-l-
glutamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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